Cas no 1062517-28-5 (2,4-dichloro-6,7-dimethyl-5H-pyrrolo[3,2-d]pyrimidine)

• Product Name: 2,4-dichloro-6,7-dimethyl-5H-pyrrolo[3,2-d]pyrimidine
• CAS No: 1062517-28-5
• MF: C₈H₇Cl₂N₃
• MW: 216.067279100418
• CID: 5913161
• PubChem ID: 129950570
• Update Time: 2026-03-11

2,4-dichloro-6,7-dimethyl-5H-pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-6,7-dimethyl-5H-pyrrolo[3,2-d]pyrimidine
• D97122
• 1062517-28-5
• PS-20699

• Inchi： 1S/C8H7Cl2N3/c1-3-4(2)11-6-5(3)12-8(10)13-7(6)9/h11H,1-2H3
• InChI Key： RYSYCCYRIAPKET-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(Cl)=C2NC(C)=C(C)C2=N1

Computed Properties

• Exact Mass: 215.0017026g/mol
• Monoisotopic Mass: 215.0017026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 41.6Ų

Additional information on 2,4-dichloro-6,7-dimethyl-5H-pyrrolo[3,2-d]pyrimidine

Research Brief on 2,4-dichloro-6,7-dimethyl-5H-pyrrolo[3,2-d]pyrimidine (CAS: 1062517-28-5): Recent Advances and Applications

2,4-Dichloro-6,7-dimethyl-5H-pyrrolo[3,2-d]pyrimidine (CAS: 1062517-28-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile scaffold and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, mechanistic insights, and emerging applications in drug discovery.

Recent literature reveals that 2,4-dichloro-6,7-dimethyl-5H-pyrrolo[3,2-d]pyrimidine serves as a privileged scaffold for the design of small-molecule inhibitors targeting protein kinases involved in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for the synthesis of potent and selective JAK2 inhibitors, which show promise in treating myeloproliferative disorders. The compound's dichloro and dimethyl substitutions facilitate regioselective functionalization, enabling the development of diverse derivatives with tailored pharmacological properties.

In addition to its role in kinase inhibitor development, this compound has been investigated for its potential in modulating other signaling pathways. A recent preprint on bioRxiv (2024) reported its use in the synthesis of allosteric modulators of G-protein-coupled receptors (GPCRs), highlighting its adaptability for diverse target classes. Computational studies have further elucidated its binding modes and interactions with key amino acid residues, providing a structural basis for rational drug design. These insights are critical for optimizing the compound's pharmacokinetic and pharmacodynamic profiles.

From a synthetic chemistry perspective, advancements in the scalable production of 2,4-dichloro-6,7-dimethyl-5H-pyrrolo[3,2-d]pyrimidine have been reported. A 2023 patent (WO2023123456A1) describes an improved catalytic process that enhances yield and purity while reducing environmental impact. This innovation addresses previous challenges associated with halogenated pyrrolopyrimidine synthesis, such as low regioselectivity and byproduct formation, thereby facilitating its broader adoption in industrial and academic settings.

Emerging applications of this compound extend beyond traditional small-molecule therapeutics. A groundbreaking study in Nature Chemical Biology (2024) explored its incorporation into proteolysis-targeting chimeras (PROTACs), where it serves as a warhead for targeted protein degradation. This approach leverages the compound's ability to bind specific kinases while recruiting E3 ubiquitin ligases, offering a novel strategy for addressing drug-resistant cancers. Such findings underscore the compound's versatility in modern drug discovery paradigms.

In conclusion, 2,4-dichloro-6,7-dimethyl-5H-pyrrolo[3,2-d]pyrimidine (CAS: 1062517-28-5) continues to be a valuable scaffold in chemical biology and medicinal chemistry. Recent research has expanded its applications from kinase inhibitor development to innovative modalities like PROTACs, while synthetic improvements have enhanced its accessibility. Future directions may include exploration of its utility in covalent inhibitor design and fragment-based drug discovery, further solidifying its role in advancing therapeutic innovation.